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Compound of Interest

Compound Name: 2-Nitrophenetole

CAS No.: 610-67-3

Cat. No.: B1664076

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Nitrophenol (CAS 88-75-5), also known as ortho-nitrophenol, is a versatile organic compound

that serves as a critical building block in numerous chemical syntheses.[1] Characterized by a

phenol group with a nitro substituent at the ortho position, its unique chemical architecture

imparts a range of useful properties and reactivities.[2][3] This guide provides a comprehensive

overview of 2-nitrophenol, from its fundamental physicochemical properties to its applications in

research and development, and concludes with a thorough assessment of its associated

hazards and safety protocols.

Physicochemical Properties
2-Nitrophenol is a light yellow crystalline solid with a distinct aromatic odor.[3][4] Its physical

and chemical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₆H₅NO₃ [5]

Molecular Weight 139.11 g/mol [3][5]

Melting Point 43-47 °C [1][6]

Boiling Point 214-216 °C [4][6]

Density 1.495 g/cm³ at 20 °C [4][7]

Solubility in Water Approx. 2 g/L at 25 °C [2][4]

Vapor Pressure 1 mmHg at 49.3 °C [4]

pKa 7.23 [3]

log Pow (Octanol-Water

Partition Coefficient)
1.77 - 1.8 [3][7]

Flash Point 100.5 °C (closed cup) [5][7]

Autoignition Temperature 485 - 550 °C [7][8]

Due to its relatively low melting point, 2-nitrophenol may exist as a solid, liquid, a solidified melt,

or a supercooled melt under various conditions.[9] It is sparingly soluble in water but

demonstrates good solubility in organic solvents.[4][10]

Synthesis and Reactivity
Industrial Production
The primary industrial synthesis of 2-nitrophenol involves the hydrolysis of 2-

chloronitrobenzene. This process is typically carried out by heating 2-chloronitrobenzene with

an aqueous sodium hydroxide solution under pressure at elevated temperatures (e.g., 170 °C).

[11] Subsequent acidification of the resulting solution yields 2-nitrophenol.[11]

Chemical Reactivity
The reactivity of 2-nitrophenol is governed by the interplay between the hydroxyl (-OH) and

nitro (-NO₂) functional groups on the aromatic ring. The nitro group enhances the acidity of the
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phenolic proton and activates the ring towards nucleophilic substitution, while the hydroxyl

group can participate in a variety of reactions.

It is stable under normal conditions but is incompatible with strong bases, strong oxidizing

agents, strong acids, and lead.[2][11][12] In its molten form, it can react violently with strong

alkalis like potassium hydroxide.[2][13] Furthermore, its reaction product with chlorosulfuric acid

can decompose violently at room temperature.[2][13]

Applications in Research and Synthesis
2-Nitrophenol is a valuable precursor and intermediate in a wide range of synthetic

applications, particularly in the pharmaceutical and dye industries.[1][14][15]

Key Applications:
Dye and Pigment Synthesis: It is a fundamental intermediate in the production of various

dyes and paint colorings.[4][14][15]

Pharmaceutical Synthesis: 2-Nitrophenol is a starting material for more complex molecules,

including active pharmaceutical ingredients.[1][14][16] For instance, it is a precursor in the

synthesis of a 1,4-benzoxazine derivative used in the total synthesis of the antimicrobial

agent levofloxacin.[17]

Agrochemicals: It is utilized in the manufacturing of fungicides and pesticides.[4][14][18]

Rubber Chemicals: The compound plays a role in the synthesis of chemicals that enhance

the properties of rubber products.[4][14]

Analytical Chemistry: In a 2% alcohol solution, 2-nitrophenol functions as a pH indicator,

changing from colorless at pH 5.0 to yellow at pH 7.0.[1][2] It is also used as a reagent in

tests for glucose.[1]

Corrosion Inhibition: It can act as a corrosion inhibitor for aluminum-copper alloys.[2][10]

Advanced Materials: It is employed in the preparation of heterodiazocines, which are

potential photochromic compounds with applications in photopharmacology and functional
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materials.[17] It can also be used as a precursor in synthesizing chemosensors for detecting

ions like Hg²⁺.[17]

Analytical Methodologies
The detection and quantification of 2-nitrophenol in various matrices are crucial for both quality

control and environmental monitoring. Standard analytical methods include:

Gas Chromatography (GC): Coupled with a flame ionization detector (FID) or an electron

capture detector (ECD), GC is a common method for analyzing 2-nitrophenol in water

samples, with detection limits in the sub-microgram per liter range.[3]

Gas Chromatography-Mass Spectrometry (GC/MS): This technique provides high sensitivity

and specificity for the analysis of 2-nitrophenol in solid waste, soils, and groundwater.[3]

A typical workflow for the analysis of 2-nitrophenol in environmental samples is illustrated

below.
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Caption: Generalized workflow for 2-nitrophenol analysis.

Hazard Assessment and Safety Protocols
A thorough understanding of the hazards associated with 2-nitrophenol is paramount for its

safe handling in a laboratory or industrial setting.
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GHS Classification
2-Nitrophenol is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazard statements:

H302: Harmful if swallowed.[7][19]

H312: Harmful in contact with skin.[7]

H315: Causes skin irritation.[19]

H319: Causes serious eye irritation.[19]

H332: Harmful if inhaled.[7]

H410: Very toxic to aquatic life with long lasting effects.[7][20]

The corresponding pictograms are GHS07 (Exclamation Mark) for acute toxicity and irritation,

and GHS09 (Environment) for aquatic toxicity.[19][20]

Toxicological Profile
Acute Toxicity: 2-Nitrophenol is harmful if swallowed, inhaled, or absorbed through the skin.

[7][12][21] Inhalation or ingestion can lead to symptoms such as headache, drowsiness,

nausea, and cyanosis (a blue discoloration of the skin and mucous membranes).[11]

Skin and Eye Irritation: It is irritating to the skin and can cause serious eye irritation.[19][21]

Methemoglobinemia: A dose-dependent increase in the formation of methemoglobin has

been observed in animal studies after oral exposure, which reduces the oxygen-carrying

capacity of the blood.[3]

Chronic Toxicity: There is limited information available on the chronic toxicological effects of

2-nitrophenol.[3]

Carcinogenicity and Mutagenicity: Available data does not meet the criteria for classification

as a carcinogen or mutagen.[21]
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Environmental Fate and Ecotoxicity
2-Nitrophenol is considered to have moderate acute and chronic toxicity to aquatic life.[14] It is

very toxic to aquatic organisms and can cause long-lasting effects in the aquatic environment.

[7][20]

The environmental fate of 2-nitrophenol is influenced by several factors. It has moderate to

very high mobility in soil.[3] Biodegradation is a significant degradation pathway, with

microorganisms such as Pseudomonas putida capable of breaking it down into less harmful

substances like nitrite and catechol.[2][4] In groundwater, it has a half-life of approximately

13.86 days.[4] Photolysis and biodegradation are also important fate processes in water.[22]

Recommended Safety and Handling Procedures
Adherence to strict safety protocols is essential when working with 2-nitrophenol.

Personal Protective Equipment (PPE)
Eye Protection: Safety goggles with side protection are mandatory.[19]

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[19]

Skin and Body Protection: Wear protective clothing to prevent skin contact.[20]

Respiratory Protection: Use a dust mask (e.g., N95) or work in a well-ventilated area.[20]

Handling and Storage
Ventilation: Ensure good ventilation of the work station.[20]

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[20] Do not get in eyes, on

skin, or on clothing.[20] Do not eat, drink, or smoke when using this product.[20]

Storage: Store in a cool, dry, and well-ventilated place away from heat and direct sunlight.

[15][20] Keep containers tightly closed.[20] Store in the dark.[2][11]

First Aid Measures
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Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[20]

Skin Contact: Wash the affected area with plenty of water.[20] Remove contaminated

clothing and wash it before reuse.[20]

Eye Contact: Rinse cautiously with water for several minutes.[20] Remove contact lenses if

present and easy to do. Continue rinsing.[20] If eye irritation persists, seek medical attention.

[20]

Ingestion: Rinse mouth.[20] Call a poison center or doctor if you feel unwell.[20]

Spill and Disposal Procedures
Spill Response: In case of a spill, remove all sources of ignition.[13] Dampen the solid spill

material with 60-70% ethanol and transfer it to a suitable container.[13] Use absorbent paper

dampened with ethanol to clean up any remaining material.[13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[7][9]

The following diagram outlines the key hazard response actions.

Immediate Response Actions

Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Move to Fresh Air Wash with Plenty of Water Rinse with Water for Several Minutes Rinse Mouth

Seek Medical Attention
(Call Poison Center/Doctor)
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Caption: Hazard response flowchart for 2-nitrophenol exposure.
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Conclusion
2-Nitrophenol is a compound of significant industrial and research importance. Its utility as a

chemical intermediate is well-established, particularly in the synthesis of dyes,

pharmaceuticals, and agrochemicals. However, its hazardous properties necessitate a

comprehensive understanding and strict adherence to safety protocols to mitigate risks to

human health and the environment. This guide provides the foundational knowledge for

researchers, scientists, and drug development professionals to work with 2-nitrophenol safely

and effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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